Cas no 64608-59-9 (1-Methylpyrrolo[1,2-a]pyrazine)

• Product Name: 1-Methylpyrrolo[1,2-a]pyrazine
• CAS No: 64608-59-9
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 499815
• PubChem ID: 583432
• Update Time: 2025-04-19

1-Methylpyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Methylpyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, 1-methyl- (9CI)
• Pyrrolo[1,2-a]pyrazine,1-methyl-
• SCHEMBL8829202
• DTXSID401306273
• 64608-59-9
• InChI=1/C8H8N2/c1-7-8-3-2-5-10(8)6-4-9-7/h2-6H,1H
• NS00113810
• AKOS006327288
• AB52834
• CHEBI:173355

• Inchi： 1S/C8H8N2/c1-7-8-3-2-5-10(8)6-4-9-7/h2-6H,1H3
• InChI Key： OCFOYCLGYLFXCC-UHFFFAOYSA-N
• SMILES： N12C=CN=C(C)C1=CC=C2

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines